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Compound of Interest

Compound Name: 2-Amino-5-cyanopyridine

Cat. No.: B188168 Get Quote

Technical Guide: Physicochemical Properties of
2-Amino-5-cyanopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-Amino-
5-cyanopyridine, a key intermediate in the synthesis of pharmaceuticals.[1][2] The document

outlines its appearance and melting point, supported by generalized experimental protocols for

their determination. A conceptual workflow illustrates its application in the drug discovery

process.

Core Physical Properties
2-Amino-5-cyanopyridine is a solid organic compound at room temperature. Its key physical

characteristics are summarized in the table below.

Property Value

Appearance
White to light yellow or brown crystalline

powder.

Melting Point 158 - 165 °C
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Experimental Protocols
While specific experimental documentation for the determination of 2-Amino-5-
cyanopyridine's physical properties is not publicly available, the following are detailed,

standard methodologies for ascertaining the melting point and appearance of a crystalline

solid.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity and is determined as the

temperature range over which the solid transitions to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of the crystalline 2-Amino-5-cyanopyridine is finely

ground using a mortar and pestle.[3]

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample

until a small amount of the solid is packed into the closed end, typically to a height of 2-3

mm.[3][4]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus, adjacent to a calibrated thermometer.[5]

Heating: The sample is heated at a steady and slow rate, approximately 1-2 °C per minute,

as the temperature approaches the expected melting point.[4][5]
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Observation and Recording: The temperature at which the first droplet of liquid is observed is

recorded as the beginning of the melting range. The temperature at which the last crystal

melts is recorded as the end of the melting range.[3][5] A sharp melting range (typically 0.5-

1.0°C) is indicative of a pure compound.[5]

Assessment of Appearance
The appearance of a chemical compound is a fundamental physical property that is determined

through visual inspection.

Apparatus:

Spatula

White viewing surface (e.g., a watch glass or ceramic tile)

Adequate lighting source

Procedure:

Sample Preparation: A small, representative sample of 2-Amino-5-cyanopyridine is

transferred onto a clean, white viewing surface using a spatula.

Visual Inspection: The sample is observed under good lighting conditions. The color, form

(e.g., crystalline, powder), and any other notable characteristics are recorded.[6] This initial

visual assessment can provide a preliminary judgment of the material's purity.[7]

Application in Drug Discovery Workflow
2-Amino-5-cyanopyridine serves as a vital building block in the synthesis of more complex

molecules with potential therapeutic applications, particularly in the development of anti-

inflammatory and anti-cancer agents.[1] The following diagram illustrates a conceptual

workflow where this compound is utilized in a drug discovery pipeline.
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Conceptual workflow of drug discovery using 2-Amino-5-cyanopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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